methyl 4-{[({5-[(benzylsulfanyl)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate

• Molecular Formula: C22H24N4O3S2
• Molecular Weight: 456.6 g/mol
• IUPAC Name: methyl 4-[[2-[[5-(benzylsulfanylmethyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H24N4O3S2/c1-3-26-19(14-30-13-16-7-5-4-6-8-16)24-25-22(26)31-15-20(27)23-18-11-9-17(10-12-18)21(28)29-2/h4-12H,3,13-15H2,1-2H3,(H,23,27)
• InChI Key: XVEYCUATFYFBBV-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)C(=O)OC)CSCC3=CC=CC=C3

Description

Methyl 4-{[({5-[(benzylsulfanyl)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of methyl 4-{[({5-[(benzylsulfanyl)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways involved in cancer cell growth and microbial pathogenesis. Further studies are needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit microbial growth, and have antioxidant properties. Additionally, it has been found to have anti-inflammatory effects, making it a potential candidate for further investigation as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-{[({5-[(benzylsulfanyl)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate in lab experiments is its potential as a multifunctional compound. It has been found to have anticancer, antimicrobial, antioxidant, and anti-inflammatory properties, making it a versatile candidate for a variety of research studies.
One limitation of using this compound in lab experiments is its relatively complex synthesis method. The multi-step synthesis process may make it difficult to obtain large quantities of the compound for use in experiments.

Future Directions

There are several future directions for research on methyl 4-{[({5-[(benzylsulfanyl)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate. One area of interest is its potential as a cancer treatment. Further studies are needed to fully elucidate its mechanism of action and determine its efficacy in vivo.
Another area of interest is its potential as an antimicrobial agent. Additional studies are needed to determine its activity against a wider range of pathogens and to investigate its potential use in combination with other antimicrobial agents.
Finally, further research is needed to fully understand the biochemical and physiological effects of this compound and to investigate its potential use in other areas of scientific research, such as inflammation and oxidative stress.

Synthesis Methods

The synthesis of methyl 4-{[({5-[(benzylsulfanyl)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate involves several steps. The first step is the preparation of 5-[(benzylsulfanyl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol by reacting benzyl mercaptan with ethyl 4-amino-3-nitrobenzoate in the presence of sodium hydride. The resulting compound is then treated with acetic anhydride to form 5-[(benzylsulfanyl)methyl]-4-ethyl-4H-1,2,4-triazole-3-acetate. Finally, this compound is reacted with methyl 4-aminobenzoate in the presence of triethylamine to yield the final product, this compound.

Scientific Research Applications

Methyl 4-{[({5-[(benzylsulfanyl)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate has been studied for its potential applications in a variety of scientific research fields. One area of interest is cancer research, as this compound has been found to have anticancer properties. It has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for further investigation as a cancer treatment.
Another area of interest is its potential use as an antimicrobial agent. This compound has been found to have activity against a variety of bacterial and fungal pathogens, including drug-resistant strains. This makes it a promising candidate for further investigation as an antimicrobial agent.